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Compound of Interest

Compound Name: Fulminate

Cat. No.: B1208216

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative thermal analysis of mercury (Il) fulminate (Hg(CNO)z) and
silver fulminate (AgCNO) using Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA). Both mercury and silver fulminates are highly sensitive
primary explosives, and their thermal behavior is a critical indicator of their stability and
explosive properties. This document summarizes key thermal decomposition data, outlines
detailed experimental protocols for their analysis, and emphasizes the stringent safety
precautions required when handling these hazardous materials.

Executive Summary

Mercury and silver fulminates exhibit distinct thermal decomposition profiles. Mercury
fulminate generally begins to decompose at a lower temperature than silver fulminate. The
decomposition of both compounds is highly exothermic and can be explosive. The following
tables summarize the key thermal properties gathered from various studies. It is important to
note that values can vary depending on experimental conditions such as heating rate and
sample purity.

Data Presentation: Comparative Thermal Properties
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Property Mercury (lI) Fulminate Silver Fulminate
Decomposition Onset (DSC) As low as 100 °C[1][2] ~169-175 °C (deflagration)[3]
Explosion/Decomposition Peak o
~160 °C[4] ~170 °C (autoignition)
(DSC)
Not explicitly found as heat of
Heat of explosion; Gas phase
. y 1755 kJ/kg _
Explosion/Decomposition explosion enthalpy: -164.4
kJ/mol[5][6]
Heat of Formation Not specified in searches +361.5 kJ/mol[5]
Activation Energy o
- Not specified in searches 28.62 kcal/mol[3]
(Decomposition)
Primary Decomposition Hg(CNO)2 - Hg + 2CO +
) 2AgCNO - 2Ag + 2CO + N2
Reaction N2[1]

Note: The data presented is a synthesis of information from multiple sources and should be
considered as indicative. Experimental conditions significantly influence these values.

Thermal Analysis Curves: A Visual Comparison

While specific, directly comparable DSC/TGA curves under identical conditions were not
available in the public domain due to the hazardous nature of the materials, the expected
behavior based on the collected data is as follows:

e DSC: Both compounds will show a sharp, highly exothermic peak corresponding to their
rapid decomposition. Mercury fulminate's exotherm is expected to initiate at a lower
temperature compared to silver fulminate.

o TGA: Arapid, single-step weight loss is anticipated for both compounds, coinciding with the
exothermic event observed in the DSC. The weight loss should correspond to the mass of
the gaseous decomposition products. For mercury fulminate, the residual mass would be
that of mercury, while for silver fulminate, it would be silver.

Experimental Protocols
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The thermal analysis of primary explosives like mercury and silver fulminates requires

meticulous planning and execution with an emphasis on safety. The following protocols are

generalized and must be adapted to specific laboratory conditions and regulations.

Safety Precautions and Handling

Extreme caution is paramount when handling these materials.

Quantity: Only minute quantities (typically less than 1 mg) should be used for thermal
analysis.

Personal Protective Equipment (PPE): A full-face shield, safety glasses, flame-retardant lab
coat, and appropriate gloves (nitrile or PVC) are mandatory.[2]

Handling: Always handle the compounds when wet with a non-reactive solvent (e.g., water or
ethanol) to reduce sensitivity.[1] Use non-sparking tools made of materials like wood or
plastic. Avoid any friction, shock, or static discharge.

Work Area: Conduct all handling in a designated fume hood with a blast shield.[2] The work
area should be clean, uncluttered, and free of any incompatible materials.

Storage: Store in a cool, dry, and well-ventilated area, away from heat, light, and sources of
ignition.[1]

Sample Preparation for DSC/TGA

Under a fume hood with a blast shield, carefully place a small, wetted sample (less than 1
mg) onto a pre-weighed, open aluminum or copper sample pan. The use of hermetically
sealed pans is generally not recommended for primary explosives due to the risk of pressure
buildup and explosion.

Allow the solvent to evaporate slowly in a controlled environment. Do not apply heat to
expedite drying.

Once dry, immediately transfer the sample to the DSC/TGA instrument.

DSCI/TGA Experimental Parameters
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e [nstrument: A simultaneous DSC/TGA instrument is recommended to obtain concurrent heat
flow and weight loss data.

e Sample Size: <1 mg.

e Crucible: Open aluminum or copper pans are preferred to allow for the escape of gaseous
decomposition products and prevent pressure buildup.

o Atmosphere: A dry, inert atmosphere, such as nitrogen or argon, at a flow rate of 20-50
mL/min is recommended to prevent any oxidative side reactions.

e Heating Rate: A slow heating rate of 1-5 °C/min is advisable to better resolve the
decomposition onset and reduce the risk of a very rapid, uncontrolled energy release.

o Temperature Range: Start the analysis from ambient temperature up to a temperature that
ensures complete decomposition (e.g., 300 °C).

Logical Workflow for Thermal Analysis

The following diagram illustrates the logical workflow for conducting a safe and effective
thermal analysis of mercury and silver fulminates.

Workflow for Thermal Analysis of Primary Explosives

Conclusion

The thermal analysis of mercury and silver fulminates provides critical data for understanding
their stability and explosive nature. Mercury fulminate is thermally less stable than silver
fulminate, initiating decomposition at a lower temperature. The extreme sensitivity of these
compounds necessitates the use of specialized handling procedures and minute sample sizes
to ensure safety during DSC/TGA analysis. The protocols and data presented in this guide are
intended to inform researchers and professionals on the comparative thermal behavior of these
materials and the essential safety measures required for their study. All work with these
materials should be conducted by trained personnel in appropriately equipped laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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silver-fulminates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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